Journal Name:Journal of Propulsion and Power
Journal ISSN:0748-4658
IF:2.005
Journal Website:http://www.aiaa.org/content.cfm?pageid=322&lupubid=24
Year of Origin:0
Publisher:American Institute of Aeronautics and Astronautics Inc. (AIAA)
Number of Articles Per Year:152
Publishing Cycle:Bimonthly
OA or Not:Not
Inferior fatigue resistance of additively-manufactured Ni-based superalloy 718 and its dominating factor
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-06-25 , DOI: 10.1016/j.ijfatigue.2023.107801
Push-pull and torsional fatigue tests were conducted using additively-manufactured, Ni-based superalloy 718 samples with various defects and different microstructures, aiming to comprehensively examine fatigue limit determining factors such as detrimental defects and microstructural features. Test results revealed that the fatigue limit in each loading condition was governed by a shear-mode, crack-growth threshold, exhibiting a crack-size dependence similar to that of the wrought alloy. The additively-manufactured materials displayed a substantially reduced crack threshold as compared to wrought ones, potentially attributed to a high volume of low twist angles between neighboring crack-planes.
Detail
Surrogate model building and error analysis for the damage tolerance life of penetration type fatigue crack
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-07-26 , DOI: 10.1016/j.ijfatigue.2023.107857
The penetration type cracks are often found in the components of mechanical systems and are a major threat to the operational reliability of mechanical components. There are many factors affecting the fatigue crack damage tolerance life, so the numerical calculation of 3D fatigue crack propagation is a complex process. Therefore, it is significant to improve the calculation efficiency of fatigue crack life with guaranteeing the calculation accuracy. The crack life is the result of the integration of crack propagation length and stress intensity factor(SIF). In this paper, a surrogate model for calculating the damage tolerance life of penetrating fatigue cracks is constructed using Kriging method based on the results of experimental tests and finite element analysis(FEA). The surrogate model is a four-dimensional response-value solution model, which can solve the fatigue crack life under random parameters. Finally, an error analysis is performed on the results of the surrogate model calculation. The results indicate that the error of the surrogate model calculation is relatively low, and the overall error is within 2%. Therefore, the surrogate model is characterized by high efficiency and accuracy.
Detail
Type-I to Type-II non-Masing behavior of 304L SS under low cycle fatigue: Material’s internal changes
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-06-24 , DOI: 10.1016/j.ijfatigue.2023.107789
This study investigates the Type-I and Type-II non-Masing behavior of 304L austenitic stainless steel fatigue tested at room temperature for strain amplitudes ranging from ±0.25% to ±1.0% at a strain rate of 1 × 10-3 s−1. The material exhibited Type-I non-Masing behavior at lower life fractions (≤10%) and Type-II non-Masing behavior at higher life fractions (>10%). Type-I indicates that the master curve construction is possible, but in Type-II, the master curve can not be constructed. Further, low cycle fatigue tests conducted at ±0.25%, ±0.6%, and ±1.0% of strain amplitude were interrupted at life fractions of 8%, 30%, and 50% to investigate the internal material changes. At ±0.6% and ±1.0% of strain amplitude, the martensite content, dislocation density, and local misorientation increased with increasing life fraction, whereas the twins fraction decreased. Low martensite content and internal defects observed at low life fraction (8%) cause a minimal change in the strain-hardening rate behavior at different strain amplitudes, thereby, the Type-I non-Masing behavior. However, at higher life fractions (30% and 50%), high martensite content, high dislocation density, stacking faults, deformation twins, shear bands, dislocation walls, and cells have caused a significant change in the strain-hardening rate behavior, and thus, the Type-II non-Masing behavior.
Detail
Predicting crack growth of paving materials under indirect tensile fatigue loads
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-07-04 , DOI: 10.1016/j.ijfatigue.2023.107818
Cracking of paving materials affects the reliability and safety of pavement structures, and indirect tension (IDT) test is commonly used to investigate the cracking behavior of the paving materials. However, the existing studies usually adopted a reduced modulus or strength to indirectly quantify cracking damage under the IDT fatigue loads. A direct analysis method for the crack growth under the IDT fatigue loads is still missing. The objective of this study is to propose a crack growth prediction model under the IDT fatigue loads based on continuum damage mechanics (CDM), which can directly quantify and predict the crack growth of the paving materials. Two types of paving materials, cement-treated aggregates and asphalt mixtures, were investigated. A damage density model based on CDM was proposed to quantify the crack growth under the IDT fatigue loads. The model coefficients are obtained by the IDT horizontal tensile stress, material surface energy, resilient modulus, and the size of the IDT specimen. The surface crack length of the IDT specimen is obtained using the solved damage density with introducing a crack depth ratio. Results show that the cement-treated aggregates show relatively more brittle cracking where the cracks are penetrative and going through the whole thickness of the IDT specimen. In contrast, the asphalt mixtures exhibit more ductile cracking where multiple cracks present and are nonpenetrative. The cracks of the asphalt mixture penetrate only 48% and 46% of the specimen thickness when the IDT fatigue loads are 540 kPa (1 Hz) and 700 kPa (10 Hz), respectively. The damage density calculated by the CDM-based model can accurately predict the crack lengths for both the cement treated aggregates and the asphalt mixtures, which are found consistent with the measured crack lengths from the IDT tests. This study provides a mechanics model for determining the crack growth under the IDT fatigue loads that can serve as a tool for evaluating the fatigue crack resistance of the paving materials like the asphalt mixtures and cement treated aggregates.
Detail
Influence of post-process heat treatments on the fatigue crack propagation behaviour of a PBF-LB/M AlSi10Mg alloy
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-06-24 , DOI: 10.1016/j.ijfatigue.2023.107808
The microstructure has a great influence on short fatigue crack growth in metallic materials. Laser-based Powder Bed Fusion AlSi10Mg alloys exhibit in the as-built condition a fine fibrous Si structure and a supersaturated solid solution of Si in the α-Al matrix, which is significantly modified by heat treatments starting already at temperatures under 260 °C. This study focuses on the influence of post-process heat treatments on the microstructural evolution and the resulting fatigue crack growth resistance. As compared to the as-built condition, two heat treatments at 265 °C/1 h and at 300 °C/2 h are found to be beneficial to the fatigue crack growth resistance of the investigated material.
Detail
Fracture prediction of Fe-SMA under monotonic and low cycle fatigue loading
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-06-25 , DOI: 10.1016/j.ijfatigue.2023.107794
A total of 18 Fe-SMA notched round bars were tested to study their monotonic and low-cycle fatigue (LCF) fracture behavior, followed by FE simulation to calibrate necessary parameters for void-growth-model (VGM) and cyclic-void-growth model (CVGM). Subsequently, Fe-SMA shear-panel-type and bar-type dampers are considered for further validation. The CVGM is shown to predict the LCF fracture of these Fe-SMA dampers with good accuracy under large strain amplitudes, but may underestimate their LCF resistance under small strain amplitude. A phenomenological modified CVGM is developed to provide a more accurate and consistent fracture prediction for Fe-SMA under a spectrum of strain amplitudes.
Detail
The life prediction of notched aluminum alloy specimens after laser shock peening by TCD
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-06-22 , DOI: 10.1016/j.ijfatigue.2023.107795
The effect of Laser shock peening (LSP) on the fatigue life of notched metallic specimens is studied. LSP is applied to notched specimens made of two aluminum alloys and the fatigue tests are carried out. The stress field at the notch is both measured by X-ray diffractometer and simulated through numerical methods. The highest compressive stress lies in the layer near but a little below the surface. A life prediction method is proposed by introducing the effective stress after LSP into the Theory of Critical Distances (TCD). The predicted results are in sound agreement with the test results.
Detail
Effect of multifunction cavitation on rotating bending fatigue properties of steel rods and its fatigue limit estimation
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.ijfatigue.2023.107852
The effect of multifunction cavitation (MFC) on the rotating bending fatigue properties of low-alloy steel rods was examined. MFC generates compressive residual stress on the surface of steel rods, in contrast to conventional water jet peening, which improves the fatigue limit of steel rods. The fatigue limit of MFC-treated steel rods can be estimated using a modified Goodman diagram. The proposed equation gives the maximum value of the fatigue limit of MFC-treated steel rods (227.7 MPa) and the maximum value of the compressive residual stress contributing to the increased fatigue limit (-117.9 MPa).
Detail
Effect of different loading conditions on corrosion fatigue crack growth rate of a nickel-based alloy in supercritical water
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-07-01 , DOI: 10.1016/j.ijfatigue.2023.107815
Advanced ultra-supercritical (A-USC) technology improves the initial steam temperature to 650 °C and more. In such an extremely corrosive medium environment, metallic materials are susceptible to corrosion fatigue. In the present study, the aim is to evaluate the effect of maximum stress intensity factor (Kmax), stress ratio (R), waveform, frequency, and holding time (th) on the corrosion fatigue cracking behavior of C-HRA-2 (a candidate nickel-based alloy for A-USC units) in supercritical water (650 °C/25 MPa). The results show that with the increase of Kmax, the corrosion fatigue crack growth rate (CFCGR) increases and satisfies the exponential relationship. The decrease in R and frequency both cause the rise of CFCGR, which satisfies the logarithmic linear relationship. Sinusoidal and triangular wave loading have no significant effect on the CFCGR. Trapezoidal wave with th has a larger CFCGR while with the rise in th, the CFCGR increases. The crack propagation path is straight, perpendicular to the loading direction, and secondary cracks are also observed. Transgranular and intergranular mixed fractures occurred during continuous loading. The proportion of intergranular fracture increases significantly as holding time is applied. The corrosion fatigue crack growth of C-HRA-2 in supercritical water can be explained by dynamic embrittlement mechanism.
Detail
Fatigue life estimation of TMT reinforcing steel bar considering pitting corrosion and high temperature impacted surface topography
Journal of Propulsion and Power ( IF 2.005 ) Pub Date: 2023-07-01 , DOI: 10.1016/j.ijfatigue.2023.107810
Surface topography of steel changes considerably when subjected to pitting corrosion and high temperature leading to a reduction in its fatigue life. Based on experiments, including microstructural studies and employing multiple linear regression methods, prediction models for surface topographic feature parameters such as arithmetic mean height, total height, ten-point height, profile mean spacing as a function of pitting severity, corrosion level severity, and temperature are developed. Using identical parameters, prediction models for surface topographic feature variable in stress concentration factor and defect size parameter are also developed. Further, a framework for estimating high-cycle fatigue life is proposed, incorporating the developed models. The proposed framework is validated by comparing the fatigue life estimated by incorporating the developed models with experimental data from the literature.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 ENGINEERING, AEROSPACE 工程:宇航3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
12.30 80 Science Citation Index Science Citation Index Expanded Not
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